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Compound of Interest

Ethyl 5-methylthiazole-4-
Compound Name:
carboxylate

cat. No.: B1315230

An important note on nomenclature: This technical guide focuses on ethyl 2-amino-4-
methylthiazole-5-carboxylate (CAS No. 7210-76-6), a compound for which extensive research
and data are available. The user's original query mentioned "ethyl 5-methylthiazole-4-
carboxylate,” for which significantly less information is publicly accessible. Given the context
of researchers, scientists, and drug development professionals, this guide details the properties
and protocols of the widely studied and biologically significant 2-amino substituted isomer.

This document provides a comprehensive overview of the physical and chemical properties,
spectral data, synthesis, and biological significance of ethyl 2-amino-4-methylthiazole-5-
carboxylate, a key building block in medicinal chemistry.

Physical and Chemical Properties

The fundamental physical and chemical properties of ethyl 2-amino-4-methylthiazole-5-
carboxylate are summarized in the table below. This data is crucial for its handling,
characterization, and application in synthetic chemistry.
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Property Value Reference
Molecular Formula C7H10N202S [1]
Molecular Weight 186.23 g/mol [1]
Appearance Solid

Melting Point 176-180 °C

ethyl 2-amino-4-methyl-1,3-
IUPAC Name ) [1]
thiazole-5-carboxylate

CAS Number 7210-76-6 [1]

SMILES CCOC(=0)C1=C(N=C(S1)N)C [1]
WZHUPCREDVWLKC-

InChl Key [1]

UHFFFAOYSA-N

Spectral Data

The following table summarizes the key spectral data for ethyl 2-amino-4-methylthiazole-5-
carboxylate, which is essential for its structural elucidation and purity assessment.

Spectrum Type Data

6 1.19 (t, 3H, J = 7.0 Hz, OCH2CH3), 2.36 (s,
1H NMR (CDCls, 400 MHz) 3H, thiazole-4-CHs), 4.13 (q, 2H, J = 7.0 Hz,
OCH2CHs), 7.69 (s, 2H, thiazole-2-NH-)

d 14.32 (thiazole-4-CHs), 17.12 (OCH2CHs),
59.72 (OCH2CHs), 107.34 (thiazole-5-C),
159.34 (thiazole-4-C), 161.95 (O=C), 170.21
(thiazole-2-C)

13C NMR (CDCls, 100 MHz)

Mass Spectrum (MS) m/z 187 (M + H)*

Experimental Protocols
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A facile and efficient one-pot synthesis of ethyl 2-amino-4-methylthiazole-5-carboxylate has
been developed, offering high yields and operational simplicity compared to traditional two-step
methods.[2]

One-Pot Synthesis of Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate[2]
o Materials:

o Ethyl acetoacetate

o N-bromosuccinimide (NBS)

o Thiourea

o Water

o Tetrahydrofuran (THF)

o Ethyl acetate (for recrystallization)

e Procedure:

[e]

A mixture of ethyl acetoacetate (0.05 mol) in water (50.0 mL) and THF (20.0 mL) is cooled
to below 0°C.

o NBS (0.06 mol, 1.20 equiv.) is added to the cooled mixture.

o The reaction mixture is stirred at room temperature for 2 hours. The disappearance of
ethyl acetoacetate is monitored by thin-layer chromatography (TLC).

o Thiourea (0.05 mol, 1.00 equiv.) is then added to the reaction mixture.
o The mixture is heated to 80°C for 2 hours.

o After the reaction is complete, the mixture is cooled, and the resulting precipitate is
filtered.

o The filter cake is washed with water (3 x 100 mL).
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o The crude product is recrystallized from ethyl acetate and dried to yield the pure ethyl 2-
amino-4-methylthiazole-5-carboxylate.

Visualizations

Diagram 1: Synthesis Workflow

The following diagram illustrates the one-pot synthesis of ethyl 2-amino-4-methylthiazole-5-
carboxylate.
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One-Pot Synthesis of Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate

Ethyl Acetoacetate C\I—Bromosuccinimide (NBSD
Reaction Mixture
(Water/THF, <0°C)
Stirring at RT for 2h

4
/

/
/+ Thiourea

Product Precipitation

Pure Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate
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Role in Drug Development

Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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